Cas no 61836-04-2 (Naphthalene, 1,2,3,4-tetrahydro-5-[4-(phenylthio)butyl]-)

• Product Name: Naphthalene, 1,2,3,4-tetrahydro-5-[4-(phenylthio)butyl]-
• CAS No: 61836-04-2
• MF: C₂₀H₂₄S
• MW: 296.469564437866
• CID: 465049
• PubChem ID: 71391829
• Update Time: 2025-04-19

Naphthalene, 1,2,3,4-tetrahydro-5-[4-(phenylthio)butyl]- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1,2,3,4-tetrahydro-5-[4-(phenylthio)butyl]-
• 5-(4-phenylsulfanylbutyl)-1,2,3,4-tetrahydronaphthalene
• DTXSID80813655
• 61836-04-2
• 5-[4-(Phenylsulfanyl)butyl]-1,2,3,4-tetrahydronaphthalene

• Inchi： 1S/C20H24S/c1-2-13-19(14-3-1)21-16-7-6-10-18-12-8-11-17-9-4-5-15-20(17)18/h1-3,8,11-14H,4-7,9-10,15-16H2
• InChI Key： VZRGDCAWYVSZHN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCCCC1=CC=CC2CCCCC=21

Computed Properties

• Exact Mass: 296.16002
• Monoisotopic Mass: 296.15987194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0